Cas no 1962-08-9 (4-(prop-1-en-2-yl)aniline)

• Product Name: 4-(prop-1-en-2-yl)aniline
• CAS No: 1962-08-9
• Molecular Formula: C₉H₁₁N
• Molecular Weight: 133.19034
• CID: 908266
• PubChem ID: 6432216

4-(prop-1-en-2-yl)aniline Properties

Names and Identifiers

• 4-Prop-1-en-2-ylaniline
• 4-h2nc6h4c(ch3)=ch2
• 4-(prop-1-en-2-yl)aniline
• SCHEMBL5198268
• Benzenamine, 4-(1-methylethenyl)-
• EN300-129305
• AKOS006342738
• p-Isopropenylanilin
• DTXSID90424074
• 1962-08-9

• InChIKey： IZSICESBWDKSCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11N/c1-7(2)8-3-5-9(10)6-4-8/h3-6H,1,10H2,2H3
• SMILES： CC(=C)C1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 133.08923
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 133.089149355g/mol
• Heavy Atom Count: 10
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes